![molecular formula C14H15NO4 B6645223 2,3-dihydroxy-N-methyl-N-[(2-methylfuran-3-yl)methyl]benzamide](/img/structure/B6645223.png)
2,3-dihydroxy-N-methyl-N-[(2-methylfuran-3-yl)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-dihydroxy-N-methyl-N-[(2-methylfuran-3-yl)methyl]benzamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is also known as MIF-1, and it has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2,3-dihydroxy-N-methyl-N-[(2-methylfuran-3-yl)methyl]benzamide involves its ability to modulate the activity of neurotransmitters in the brain. MIF-1 has been shown to increase the release of dopamine and norepinephrine, which can lead to an improvement in mood and a reduction in symptoms of depression.
Biochemical and Physiological Effects:
In addition to its antidepressant effects, this compound has also been found to have other biochemical and physiological effects. Studies have shown that MIF-1 can increase the activity of the immune system, improve memory and cognitive function, and reduce the symptoms of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2,3-dihydroxy-N-methyl-N-[(2-methylfuran-3-yl)methyl]benzamide in lab experiments is its ability to modulate the activity of neurotransmitters. This makes it a useful tool for studying the role of these neurotransmitters in various physiological processes. However, one of the limitations of using MIF-1 in lab experiments is its potential toxicity. Studies have shown that high doses of MIF-1 can cause liver damage and other adverse effects.
Future Directions
There are several future directions for research on 2,3-dihydroxy-N-methyl-N-[(2-methylfuran-3-yl)methyl]benzamide. One area of research is the development of new antidepressant drugs based on the structure of MIF-1. Another area of research is the use of MIF-1 as a tool for studying the role of neurotransmitters in various physiological processes. Additionally, further research is needed to determine the optimal dosage and administration of MIF-1 to minimize the risk of toxicity.
Synthesis Methods
The synthesis of 2,3-dihydroxy-N-methyl-N-[(2-methylfuran-3-yl)methyl]benzamide involves a series of chemical reactions. The starting material for the synthesis is 2,3-dihydroxybenzaldehyde, which is reacted with N-methyl-N-[(2-methylfuran-3-yl)methyl]amine in the presence of a catalyst to form the intermediate product. This intermediate product is then treated with acetic anhydride and acetic acid to produce the final product, this compound.
Scientific Research Applications
2,3-dihydroxy-N-methyl-N-[(2-methylfuran-3-yl)methyl]benzamide has been extensively studied for its potential applications in various fields. One of the major areas of research has been its use as an antidepressant. Studies have shown that MIF-1 can increase the activity of neurotransmitters such as dopamine and norepinephrine, which are known to be involved in the regulation of mood.
Properties
IUPAC Name |
2,3-dihydroxy-N-methyl-N-[(2-methylfuran-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO4/c1-9-10(6-7-19-9)8-15(2)14(18)11-4-3-5-12(16)13(11)17/h3-7,16-17H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABRLXRBGDVFEEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)CN(C)C(=O)C2=C(C(=CC=C2)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.